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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the multifaceted applications of Di(ethylene glycol)

dimethyl ether-d14 (Diglyme-d14), a deuterated glyme ether that has become an invaluable

tool in contemporary chemical research and development. From its role as a specialized

solvent in sensitive organometallic reactions to its utility as a precise internal standard in

quantitative Nuclear Magnetic Resonance (NMR) spectroscopy, Diglyme-d14 offers unique

advantages for the discerning scientist. This document provides a comprehensive overview of

its properties, detailed experimental protocols for its key applications, and visual

representations of associated chemical pathways and workflows.

Core Properties of Diglyme-d14
The unique physicochemical properties of Diglyme-d14, largely mirroring its non-deuterated

counterpart but with the critical inclusion of deuterium, underpin its utility. Its high boiling point,

stability across a range of temperatures, and ability to solvate cations make it a superior

solvent for many applications.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Diglyme-d14 is presented in Table

1. These properties are essential for its effective application in experimental design.
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Property Value

Chemical Formula C₆D₁₄O₃

Molecular Weight 148.26 g/mol

Appearance Colorless liquid

Density 0.95 g/mL at 20°C[1][2]

Melting Point -68 °C[1][3]

Boiling Point 162 °C[1][3]

Isotopic Purity Typically ≥98% (D)

Table 1: Key physical and chemical properties of Diglyme-d14.

Applications of Diglyme-d14 in Synthetic Chemistry
Diglyme-d14's primary role in synthetic chemistry is as an aprotic, polar solvent, particularly for

reactions involving organometallic reagents. Its deuteration provides a non-interfering

background in proton NMR, allowing for cleaner spectral analysis of reaction mixtures.

Grignard Reactions
Diglyme and its deuterated analog are excellent solvents for the formation and reaction of

Grignard reagents. Their ability to chelate the magnesium ion enhances the reactivity of the

organometallic species. The high boiling point of diglyme also allows for reactions to be

conducted at elevated temperatures.

This protocol describes the preparation of a Grignard reagent, a fundamental organometallic

transformation, using Diglyme-d14 as the solvent.

Materials:

Magnesium turnings

An appropriate organic halide (e.g., bromobenzene)
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Diglyme-d14, anhydrous

Iodine crystal (as an initiator)

Anhydrous workup solution (e.g., saturated aqueous ammonium chloride)

Organic extraction solvent (e.g., diethyl ether)

Procedure:

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry

nitrogen throughout the reaction.

Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine.

Solvent and Reagent Addition: Add a portion of the anhydrous Diglyme-d14 to the flask.

Dissolve the organic halide in the remaining Diglyme-d14 and place this solution in the

dropping funnel.

Reaction: Slowly add a small amount of the organic halide solution to the magnesium

suspension. The reaction is initiated when the iodine color disappears and bubbling is

observed. Once initiated, add the remaining organic halide solution dropwise at a rate that

maintains a gentle reflux.

Completion and Use: After the addition is complete, the reaction mixture is typically stirred at

room temperature or heated to ensure complete consumption of the magnesium. The

resulting Grignard reagent in the Diglyme-d14 solution is then ready for subsequent

reactions.
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Workflow for Grignard Reagent Synthesis.

Diglyme-d14 in Analytical Chemistry
The primary analytical application of Diglyme-d14 is in Nuclear Magnetic Resonance (NMR)

spectroscopy, where its deuterated nature and chemical inertness are highly advantageous.

Quantitative NMR (qNMR) Internal Standard
In quantitative NMR (qNMR), a known amount of an internal standard is added to a sample to

determine the absolute quantity of an analyte. Diglyme-d14 is an excellent internal standard

for certain applications due to its simple, well-separated residual proton signals in the ¹H NMR

spectrum, its chemical inertness, and its high boiling point, which minimizes volatility during

sample preparation.
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This protocol outlines the steps for performing a qNMR experiment with Diglyme-d14 as the

internal standard.

Materials:

Analyte of interest

Diglyme-d14 (of known high purity)

Appropriate deuterated solvent for NMR (e.g., Chloroform-d, Benzene-d6)

High-precision analytical balance

NMR tubes

Procedure:

Sample Preparation:

Accurately weigh a precise amount of the analyte into a vial.

Accurately weigh a precise amount of Diglyme-d14 into the same vial.

Dissolve the mixture in a known volume of a suitable deuterated solvent.

Transfer a precise volume of the solution to an NMR tube.

NMR Data Acquisition:

Acquire a ¹H NMR spectrum of the sample.

Ensure a sufficiently long relaxation delay (D1) is used (typically 5-7 times the longest T1

relaxation time of the signals of interest) to allow for complete relaxation of the nuclei

between scans. This is crucial for accurate integration.

Use a sufficient number of scans to achieve a high signal-to-noise ratio.

Data Processing and Analysis:
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Process the NMR spectrum (phasing, baseline correction).

Integrate the well-resolved signal of the analyte and the residual proton signal of Diglyme-
d14.

Calculate the concentration of the analyte using the following formula:

Concentration_analyte = (Integral_analyte / N_analyte) * (N_standard / Integral_standard) *

(Mass_standard / MW_standard) * (MW_analyte / Mass_analyte) * Purity_standard

Where:

N = number of protons for the integrated signal

MW = molecular weight

Purity = purity of the standard
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Workflow for Quantitative NMR using an Internal Standard.

Role in Mechanistic Studies
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The use of deuterated solvents like Diglyme-d14 can be instrumental in elucidating reaction

mechanisms. By replacing protic solvents with their deuterated counterparts, chemists can

probe for kinetic isotope effects, where the rate of a reaction changes upon isotopic

substitution. While specific studies detailing the use of Diglyme-d14 for this purpose are not

abundant, its application in reactions known to be sensitive to solvent effects, such as Grignard

reactions, presents an opportunity for such investigations.

The generally accepted radical-based mechanism for the formation of a Grignard reagent is

depicted below. The use of a deuterated solvent could potentially influence the rates of side

reactions involving hydrogen atom abstraction from the solvent.

R-X + Mg(0) Single Electron
Transfer (SET) [R-X]•⁻ + Mg(I) Fragmentation R• + X⁻ + Mg(I) Recombination R-Mg-X

Click to download full resolution via product page

Proposed Radical Mechanism for Grignard Reagent Formation.

Conclusion
Diglyme-d14 is a versatile and powerful tool for chemists, offering significant advantages in

both synthetic and analytical applications. Its unique combination of physical properties and

isotopic labeling makes it an ideal choice for a non-interfering, high-boiling solvent in

organometallic chemistry and a precise internal standard for quantitative NMR studies. The

detailed protocols and conceptual diagrams provided in this guide are intended to facilitate its

effective implementation in the modern research laboratory. As the demand for precision and

accuracy in chemical research continues to grow, the applications of specialized reagents like

Diglyme-d14 are expected to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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